Cas no 2171366-31-5 (2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid)
2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1578577
- 2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid
- 2171366-31-5
- 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
-
- Inchi: 1S/C28H34N2O5/c1-17(2)25(15-26(31)29-24-13-7-8-18(24)14-27(32)33)30-28(34)35-16-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,17-18,23-25H,7-8,13-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t18?,24?,25-/m1/s1
- InChI Key: HOXNLNANEXTNQS-QJDQLVHXSA-N
- SMILES: O=C(C[C@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCC1CC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 105Ų
2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1578577-0.05g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-0.1g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-0.25g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-0.5g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-1.0g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-2.5g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-5.0g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-10.0g |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1578577-50mg |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1578577-100mg |
2-{2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]cyclopentyl}acetic acid |
2171366-31-5 | 100mg |
$2963.0 | 2023-09-24 |
2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid
2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic Acid (CAS No: 2171366-31-5)
The compound 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid, identified by the CAS number 2171366-31-5, is a complex organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of amino acids, specifically featuring a cyclopentyl group substituted with an acetic acid moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The Fmoc group is widely recognized in peptide synthesis as a protecting group for amino acids, ensuring stability during synthesis and facilitating controlled deprotection under specific conditions.
Recent advancements in chemical synthesis have enabled the precise construction of such intricate molecules, leveraging cutting-edge techniques such as solid-phase synthesis and microwave-assisted organic chemistry. These methods have significantly enhanced the efficiency and scalability of producing compounds like 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid. The stereochemistry at the (3R) position plays a crucial role in determining the compound's biological activity, making it a valuable substrate for enantioselective reactions.
In terms of applications, this compound has shown promise in the field of drug discovery, particularly in the development of peptide-based therapeutics. The presence of the Fmoc group allows for controlled release of the amino group during peptide assembly, enabling the construction of complex peptide sequences with high fidelity. Additionally, the cyclopentyl ring introduces rigidity and stability to the molecule, which can enhance its pharmacokinetic properties, such as bioavailability and half-life.
Recent studies have also explored the use of this compound in bioconjugation reactions, where its functional groups can be exploited to attach to other biomolecules, such as proteins or nucleic acids. This versatility makes it a valuable tool in the creation of targeted drug delivery systems and diagnostic agents. Furthermore, its chiral center provides opportunities for enantioselective catalysis, contributing to the growing field of asymmetric synthesis.
The synthesis of 2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid involves a multi-step process that includes alkylation, cyclization, and protection/deprotection steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets rigorous quality standards required for both research and industrial applications.
In conclusion, this compound represents a significant advancement in organic synthesis, offering a versatile platform for various chemical and biological applications. Its unique structure, combined with recent innovations in synthetic methodologies, positions it as a key player in modern drug discovery and materials science.
2171366-31-5 (2-{2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidocyclopentyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)